Cas no 590400-08-1 (3-(3-chloro-1-benzothiophene-2-carbonyl)-1-4-(morpholine-4-sulfonyl)phenylthiourea)

• Product Name: 3-(3-chloro-1-benzothiophene-2-carbonyl)-1-4-(morpholine-4-sulfonyl)phenylthiourea
• CAS No: 590400-08-1
• MF: C₂₀H₁₈ClN₃O₄S₃
• MW: 496.022619724274
• CID: 949586
• PubChem ID: 1790855
• Update Time: 2025-06-03

3-(3-chloro-1-benzothiophene-2-carbonyl)-1-4-(morpholine-4-sulfonyl)phenylthiourea Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxamide, 3-chloro-N-[[[4-(4-morpholinylsulfonyl)phenyl]amino]thioxomethyl]- (9CI)
• 3-Chloro-N-{[4-(4-morpholinylsulfonyl)phenyl]carbamothioyl}-1-ben zothiophene-2-carboxamide
• 3-(3-chloro-1-benzothiophene-2-carbonyl)-1-4-(morpholine-4-sulfonyl)phenylthiourea
• STK121501
• DB-274358
• 3-chloro-N-((4-(morpholinosulfonyl)phenyl)carbamothioyl)benzo[b]thiophene-2-carboxamide
• AKOS000494971
• 3-chloro-N-[(4-morpholin-4-ylsulfonylphenyl)carbamothioyl]-1-benzothiophene-2-carboxamide
• F3145-4594
• AB00689210-01
• 3-chloro-N-{[4-(morpholin-4-ylsulfonyl)phenyl]carbamothioyl}-1-benzothiophene-2-carboxamide
• N-[(3-chloro-1-benzothien-2-yl)carbonyl]-N'-[4-(4-morpholinylsulfonyl)phenyl]thiourea
• BENZO[B]THIOPHENE-2-CARBOXAMIDE, 3-CHLORO-N-[[[4-(4-MORPHOLINYLSULFONYL)PHENYL]AMINO]THIOXOMETHYL]-
• AN-329/41573530
• 590400-08-1
• VU0510726-1

• Inchi： 1S/C20H18ClN3O4S3/c21-17-15-3-1-2-4-16(15)30-18(17)19(25)23-20(29)22-13-5-7-14(8-6-13)31(26,27)24-9-11-28-12-10-24/h1-8H,9-12H2,(H2,22,23,25,29)
• InChI Key： OQRHMGOSTWQLLQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NC(NC2C=CC(=CC=2)S(N2CCOCC2)(=O)=O)=S)=O)SC2C=CC=CC=21

Computed Properties

• Exact Mass: 495.01504
• Monoisotopic Mass: 495.0147973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 156Ų

Experimental Properties

• PSA: 87.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas

Additional information on 3-(3-chloro-1-benzothiophene-2-carbonyl)-1-4-(morpholine-4-sulfonyl)phenylthiourea

Comprehensive Overview of 3-(3-Chloro-1-benzothiophene-2-carbonyl)-1-4-(morpholine-4-sulfonyl)phenylthiourea (CAS No. 590400-08-1)

3-(3-Chloro-1-benzothiophene-2-carbonyl)-1-4-(morpholine-4-sulfonyl)phenylthiourea (CAS No. 590400-08-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzothiophene derivatives, which are known for their diverse biological activities. The presence of a morpholine sulfonyl group and a thiourea moiety in its structure makes it a promising candidate for drug discovery and development.

One of the key reasons for the growing interest in 3-(3-chloro-1-benzothiophene-2-carbonyl)-1-4-(morpholine-4-sulfonyl)phenylthiourea is its potential role in targeting specific enzymes or receptors. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could lead to the development of novel therapeutics for conditions such as inflammation, metabolic disorders, and even certain types of cancers. The compound's CAS No. 590400-08-1 is frequently searched in academic databases, reflecting its relevance in contemporary scientific studies.

In recent years, the demand for benzothiophene-based compounds has surged, driven by their versatility in medicinal chemistry. The incorporation of a morpholine sulfonyl group enhances the compound's solubility and bioavailability, which are critical factors in drug design. Additionally, the thiourea linkage provides a stable framework for further chemical modifications, making it a valuable scaffold for synthesizing derivatives with improved pharmacological properties.

The synthesis of 3-(3-chloro-1-benzothiophene-2-carbonyl)-1-4-(morpholine-4-sulfonyl)phenylthiourea involves multi-step organic reactions, including acylation, sulfonylation, and condensation. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's CAS No. 590400-08-1 is often referenced in patents and research papers, highlighting its industrial and academic significance.

From an SEO perspective, keywords such as "benzothiophene derivatives," "morpholine sulfonyl compounds," and "thiourea-based pharmaceuticals" are highly relevant to this topic. These terms align with user queries in search engines and AI-driven platforms, where professionals seek information on innovative chemical entities. The compound's potential applications in drug discovery and biochemical assays further amplify its appeal to a broad audience.

Another aspect that makes 3-(3-chloro-1-benzothiophene-2-carbonyl)-1-4-(morpholine-4-sulfonyl)phenylthiourea noteworthy is its compatibility with modern analytical techniques. Techniques like NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize and validate its structure. These methods ensure the compound meets the stringent quality standards required for preclinical and clinical studies.

In conclusion, 3-(3-chloro-1-benzothiophene-2-carbonyl)-1-4-(morpholine-4-sulfonyl)phenylthiourea (CAS No. 590400-08-1) represents a fascinating area of research with immense potential. Its unique chemical architecture, combined with its applicability in drug development, positions it as a compound of interest for scientists and industry professionals alike. As research progresses, this molecule may pave the way for breakthroughs in therapeutic interventions.